Cas no 2639389-52-7 (tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate)

• Product Name: tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate
• CAS No: 2639389-52-7
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5640122
• PubChem ID: 93446618
• Update Time: 2025-06-09

tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783465
• 2639389-52-7
• tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)12-5-4-10-16(12)11-6-8-15-9-7-11/h11-12,15H,4-10H2,1-3H3/t12-/m0/s1
• InChI Key： IFVMTHKRGHAGEI-LBPRGKRZSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CCCN1C1CCNCC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate

Professional Introduction to Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate (CAS No. 2639389-52-7)

Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate, with the CAS number 2639389-52-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical development and drug discovery. The unique combination of functional groups, including the stereospecificity of the (2S) configuration and the presence of both tert-butyl and piperidinyl moieties, makes this compound a versatile candidate for further exploration.

The compound's structure consists of a pyrrolidine core substituted at the 2-position with a carboxylate group, while the nitrogen atom at the 1-position is linked to a piperidinyl group. The tert-butyl moiety attached to the pyrrolidine ring introduces steric hindrance, which can influence both the reactivity and binding properties of the molecule. This structural complexity is often exploited in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic profiles, making Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate a promising scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (2S) configuration of Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate highlights its potential as a chiral building block in drug design. Chiral molecules can exhibit different biological activities depending on their stereochemistry, and thus, careful selection of stereocenters is crucial for optimizing drug performance. The stereochemical purity of this compound ensures that it can be used effectively in the synthesis of enantiomerically pure drugs, which are increasingly favored in modern medicine.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate has been studied using these techniques to predict its interactions with biological targets. The presence of the piperidinyl group suggests potential binding affinity to certain enzymes and receptors, which are critical for various physiological processes. This has led to investigations into its role as a lead compound for drugs targeting neurological disorders, where piperidine derivatives are known to exhibit significant therapeutic potential.

The pharmaceutical industry has been actively exploring novel scaffolds that combine structural diversity with functional richness. Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate fits well within this landscape due to its unique structural attributes. Its ability to serve as a versatile intermediate in organic synthesis allows for the creation of libraries of derivatives with tailored properties. These derivatives can then be screened for biological activity, leading to the identification of new drug candidates with improved pharmacological profiles.

The compound's potential extends beyond traditional pharmaceutical applications. It has shown promise in materials science, particularly in the development of functional polymers and supramolecular assemblies. The rigid pyrrolidine ring and the flexible piperidinyl group provide a balance between stability and conformational flexibility, making it an ideal candidate for designing advanced materials with specific functionalities. This dual utility underscores the broad applicability of Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate across multiple scientific disciplines.

Ongoing research is focused on elucidating the mechanistic aspects of how this compound interacts with biological systems. By understanding these interactions at a molecular level, scientists can design more effective drugs with enhanced specificity and reduced toxicity. The use of high-resolution spectroscopic techniques and X-ray crystallography has provided valuable insights into the binding modes of Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate with target proteins. These studies are crucial for optimizing drug design strategies and improving therapeutic outcomes.

The synthesis of Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly. These improvements are essential for scaling up production and making this compound more accessible for research purposes.

Future directions in research on Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate include exploring its role in drug delivery systems. Nanotechnology-based delivery platforms offer exciting possibilities for enhancing drug efficacy by improving bioavailability and targeting specificity. By incorporating this compound into such systems, researchers aim to develop innovative therapies that address unmet medical needs more effectively.

In conclusion, Tert-butyl (2S)-1-(piperidin-4-yl)pyrrolidine-2-carboxylate (CAS No. 2639389-52-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, combined with its stereochemical purity, make it an attractive scaffold for drug discovery and material innovation. As research continues to uncover new applications and mechanisms, this compound is poised to play a crucial role in advancing scientific understanding and developing next-generation therapeutics.